1-(2-fluorophenyl)-4-[4-(2-propyn-1-yloxy)benzoyl]piperazine

• IUPAC Name: [4-(2-fluorophenyl)piperazin-1-yl]-(4-prop-2-ynoxyphenyl)methanone
• InChI: InChI=1S/C20H19FN2O2/c1-2-15-25-17-9-7-16(8-10-17)20(24)23-13-11-22(12-14-23)19-6-4-3-5-18(19)21/h1,3-10H,11-15H2
• InChI Key: BMJCTOQOWYZXJM-UHFFFAOYSA-N
• Canonical SMILES: C#CCOC1=CC=C(C=C1)C(=O)N2CCN(CC2)C3=CC=CC=C3F
• Molecular Formula: C20H19FN2O2
• Molecular Weight: 338.4 g/mol

Description

1-(2-fluorophenyl)-4-[4-(2-propyn-1-yloxy)benzoyl]piperazine, also known as FPBPP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

1-(2-fluorophenyl)-4-[4-(2-propyn-1-yloxy)benzoyl]piperazine exerts its effects through the modulation of various signaling pathways in cells. It has been shown to inhibit the activity of certain enzymes involved in cancer cell growth and to activate certain receptors involved in neurotransmitter signaling in the brain. The exact mechanism of action of 1-(2-fluorophenyl)-4-[4-(2-propyn-1-yloxy)benzoyl]piperazine is still being studied, but its potential therapeutic applications make it a promising compound for further research.
Biochemical and Physiological Effects:
1-(2-fluorophenyl)-4-[4-(2-propyn-1-yloxy)benzoyl]piperazine has been shown to have several biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit angiogenesis, and reduce inflammation. In the brain, 1-(2-fluorophenyl)-4-[4-(2-propyn-1-yloxy)benzoyl]piperazine has been shown to increase the levels of certain neurotransmitters, such as serotonin and dopamine, which are involved in mood regulation.

Advantages and Limitations for Lab Experiments

1-(2-fluorophenyl)-4-[4-(2-propyn-1-yloxy)benzoyl]piperazine has several advantages for use in lab experiments. It has a high purity and yield, making it easy to work with. Additionally, its potential therapeutic applications make it a valuable compound for drug discovery. However, 1-(2-fluorophenyl)-4-[4-(2-propyn-1-yloxy)benzoyl]piperazine also has some limitations, including its potential toxicity and instability in certain conditions.

Future Directions

There are several future directions for research on 1-(2-fluorophenyl)-4-[4-(2-propyn-1-yloxy)benzoyl]piperazine. One area of interest is its potential use in combination with other drugs for cancer treatment. Additionally, further studies are needed to fully understand the mechanism of action of 1-(2-fluorophenyl)-4-[4-(2-propyn-1-yloxy)benzoyl]piperazine and its potential applications in the treatment of psychiatric disorders. Further research is also needed to optimize the synthesis of 1-(2-fluorophenyl)-4-[4-(2-propyn-1-yloxy)benzoyl]piperazine and to explore its potential applications in other fields, such as diagnostics and imaging.
Conclusion:
In conclusion, 1-(2-fluorophenyl)-4-[4-(2-propyn-1-yloxy)benzoyl]piperazine is a promising chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. Its synthesis method has been optimized to increase yield and purity, making it a viable option for scientific research. 1-(2-fluorophenyl)-4-[4-(2-propyn-1-yloxy)benzoyl]piperazine has been extensively studied for its potential therapeutic applications in cancer treatment and psychiatric disorders, and its mechanism of action is still being explored. While it has several advantages for use in lab experiments, further research is needed to fully understand its potential applications and limitations.

Synthesis Methods

The synthesis of 1-(2-fluorophenyl)-4-[4-(2-propyn-1-yloxy)benzoyl]piperazine involves several steps, including the reaction of 2-fluoroaniline with piperazine, followed by acylation with 4-(2-propyn-1-yloxy)benzoyl chloride. The final product is obtained through a purification process using column chromatography. The synthesis of 1-(2-fluorophenyl)-4-[4-(2-propyn-1-yloxy)benzoyl]piperazine has been optimized to increase yield and purity, making it a viable option for scientific research.

Scientific Research Applications

1-(2-fluorophenyl)-4-[4-(2-propyn-1-yloxy)benzoyl]piperazine has been extensively studied for its potential applications in various fields. It has been shown to have anticancer properties, with studies demonstrating its ability to inhibit the growth of cancer cells in vitro and in vivo. 1-(2-fluorophenyl)-4-[4-(2-propyn-1-yloxy)benzoyl]piperazine has also been studied for its potential use in the treatment of depression, anxiety, and other psychiatric disorders. Additionally, 1-(2-fluorophenyl)-4-[4-(2-propyn-1-yloxy)benzoyl]piperazine has been investigated for its potential use as a diagnostic tool for Alzheimer's disease.